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Compound of Interest

Compound Name: Acitretin sodium

Cat. No.: B15541984

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper storage and handling of acitretin sodium to prevent

its degradation. The information is presented in a question-and-answer format to address

specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What are the primary factors that cause the degradation of acitretin sodium?

A1: Acitretin sodium is a photosensitive oral retinoid that is susceptible to degradation under

several conditions. The primary factors leading to its degradation are:

Light: Exposure to both sunlight and UV light causes significant photolytic degradation.

Acidic Conditions: Acitretin is unstable in acidic environments, leading to hydrolytic

degradation.

Oxidation: The presence of oxidizing agents can degrade acitretin.

Q2: What are the recommended storage conditions for acitretin sodium powder?
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A2: To ensure the stability of solid acitretin sodium, it should be stored in a cool, dry, and well-

ventilated place. Specific recommendations include:

Temperature: Store at 20 to 25 °C (68 to 77 °F).

Light: Protect from light by using an opaque or amber-colored, airtight container.

Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g.,

nitrogen or argon).

Moisture: Keep the container tightly closed to protect from moisture.

Q3: How should I handle acitretin sodium in the laboratory to minimize degradation during

experiments?

A3: All experiments involving acitretin sodium should be performed in dimmed light to prevent

photodegradation. When preparing solutions, use solvents that are free of peroxides and

dissolved oxygen. If possible, prepare solutions fresh for each experiment. For short-term

storage of solutions, protect
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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